1-(Methylsulfonyl)-4-[4-(trifluoromethyl)benzyl]piperazine

• Molecular Formula: C13H17F3N2O2S
• Molecular Weight: 322.35 g/mol
• IUPAC Name: 1-methylsulfonyl-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C13H17F3N2O2S/c1-21(19,20)18-8-6-17(7-9-18)10-11-2-4-12(5-3-11)13(14,15)16/h2-5H,6-10H2,1H3
• InChI Key: NFWPKBQXNPUNCP-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCN(CC1)CC2=CC=C(C=C2)C(F)(F)F

Description

1-(Methylsulfonyl)-4-[4-(trifluoromethyl)benzyl]piperazine, commonly known as MPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in various fields. MPTP is a piperazine derivative that has been found to possess potent biological activities, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of MPTP is not fully understood, but it is believed to act on various biological targets, including the dopamine transporter, the serotonin transporter, and the sigma-1 receptor. MPTP has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective and antidepressant effects. MPTP has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
MPTP has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter levels, the inhibition of cancer cell growth, and the induction of apoptosis. MPTP has also been found to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective and anticancer effects.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for lab experiments, including its potent biological activities, its availability, and its relatively low cost. However, MPTP also has some limitations, including its potential toxicity and the need for further investigation to fully understand its mechanism of action.

Future Directions

There are several future directions for the investigation of MPTP, including the development of more efficient synthesis methods, the identification of its molecular targets, and the optimization of its therapeutic applications. MPTP has the potential to be a valuable therapeutic agent in various fields, and further research is needed to fully explore its potential.

Synthesis Methods

MPTP can be synthesized using various methods, including the reaction of 1-methylpiperazine with 4-(trifluoromethyl)benzyl chloride in the presence of a base, or the reaction of 1-(methylsulfonyl)piperazine with 4-(trifluoromethyl)benzyl chloride in the presence of a base and a solvent. The yield of MPTP using these methods ranges from 50-70%.

Scientific Research Applications

MPTP has been extensively studied for its potential therapeutic applications in various fields, including neurology, oncology, and psychiatry. In neurology, MPTP has been found to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases such as Parkinson's disease. In oncology, MPTP has been found to have anticancer effects and can potentially be used to treat various types of cancer. In psychiatry, MPTP has been found to have antidepressant effects and can potentially be used to treat depression.